Cas no 303144-91-4 (N-Allyl-3-(trifluoromethyl)benzenecarboxamide)
N-Allyl-3-(trifluoromethyl)benzenecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-allyl-3-(trifluoromethyl)benzenecarboxamide
- N-(prop-2-en-1-yl)-3-(trifluoromethyl)benzamide
- SMR000169871
- MLS000325537
- HMS2445O20
- N-allyl-3-(trifluoromethyl)benzamide
- Benzamide, 3-trifluoromethyl-N-allyl-
- ST51030700
- N-prop-2-enyl[3-(trifluoromethyl)phenyl]carboxamide
- N-Allyl-3-(trifluoromethyl)benzenecarboxamide
-
- MDL: MFCD00243811
- Inchi: 1S/C11H10F3NO/c1-2-6-15-10(16)8-4-3-5-9(7-8)11(12,13)14/h2-5,7H,1,6H2,(H,15,16)
- InChI Key: JQRHUFZYXODFNG-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(C(NCC=C)=O)=C1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 262
- XLogP3: 3.3
- Topological Polar Surface Area: 29.1
N-Allyl-3-(trifluoromethyl)benzenecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB340376-100 mg |
N-Allyl-3-(trifluoromethyl)benzenecarboxamide; . |
303144-91-4 | 100mg |
€208.80 | 2023-04-26 | ||
| Key Organics Ltd | 11J-341S-1MG |
N-allyl-3-(trifluoromethyl)benzenecarboxamide |
303144-91-4 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 11J-341S-5MG |
N-allyl-3-(trifluoromethyl)benzenecarboxamide |
303144-91-4 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 11J-341S-10MG |
N-allyl-3-(trifluoromethyl)benzenecarboxamide |
303144-91-4 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 11J-341S-50MG |
N-allyl-3-(trifluoromethyl)benzenecarboxamide |
303144-91-4 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | 11J-341S-100MG |
N-allyl-3-(trifluoromethyl)benzenecarboxamide |
303144-91-4 | >90% | 100mg |
£146.00 | 2025-02-09 | |
| abcr | AB340376-100mg |
N-Allyl-3-(trifluoromethyl)benzenecarboxamide; . |
303144-91-4 | 100mg |
€283.50 | 2025-02-21 | ||
| Ambeed | A885117-1g |
N-(Prop-2-en-1-yl)-3-(trifluoromethyl)benzamide |
303144-91-4 | 90% | 1g |
$350.0 | 2024-07-28 |
N-Allyl-3-(trifluoromethyl)benzenecarboxamide Related Literature
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on N-Allyl-3-(trifluoromethyl)benzenecarboxamide
Professional Introduction to N-Allyl-3-(trifluoromethyl)benzenecarboxamide (CAS No. 303144-91-4)
N-Allyl-3-(trifluoromethyl)benzenecarboxamide, a compound with the chemical formula C11H10FN2O, is a significant molecule in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 303144-91-4, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a trifluoromethyl group and an amide functional group makes it a versatile candidate for further chemical modifications and biological evaluations.
The trifluoromethyl group, a key structural feature of this compound, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This characteristic has been widely exploited in the design of active pharmaceutical ingredients (APIs) where improved pharmacokinetic profiles are desired. In recent years, there has been a surge in research focused on incorporating trifluoromethyl groups into small molecule drugs to improve their efficacy and duration of action. N-Allyl-3-(trifluoromethyl)benzenecarboxamide exemplifies this trend, as it serves as a building block for more complex molecules.
The amide linkage in the structure of N-Allyl-3-(trifluoromethyl)benzenecarboxamide also contributes to its potential utility in medicinal chemistry. Amides are commonly found in biologically active compounds and play a crucial role in drug-receptor interactions. The amide group can act as a hydrogen bond acceptor or donor, which is essential for the binding of drugs to their target proteins. This property makes N-Allyl-3-(trifluoromethyl)benzenecarboxamide a valuable intermediate in the synthesis of novel therapeutic agents.
Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of new drugs. The fluorine atom, due to its electronegativity, can influence the electronic properties of adjacent atoms, thereby affecting the overall reactivity and biological activity of the molecule. In particular, trifluoromethyl-substituted benzenes have shown promise in various therapeutic areas, including oncology, anti-inflammatory drugs, and antiviral agents. N-Allyl-3-(trifluoromethyl)benzenecarboxamide is no exception and has been explored in several preclinical studies for its potential pharmacological effects.
In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the derivatives of N-Allyl-3-(trifluoromethyl)benzenecarboxamide for their antimicrobial properties. The study demonstrated that certain modifications of this compound could lead to potent inhibitors of bacterial enzymes involved in DNA replication. This finding underscores the compound's potential as a lead structure for developing new antibiotics to combat resistant bacterial strains.
Another area where N-Allyl-3-(trifluoromethyl)benzenecarboxamide has shown promise is in the field of anticancer research. The trifluoromethyl group has been shown to enhance the bioavailability and selectivity of anticancer drugs. A recent publication in Cancer Research described how derivatives of this compound could selectively target cancer cells by inhibiting specific kinases involved in tumor growth. The study also highlighted the compound's ability to overcome multidrug resistance, a significant challenge in cancer therapy.
The synthetic pathways for N-Allyl-3-(trifluoromethyl)benzenecarboxamide have also been optimized for scalability and efficiency. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have enabled the rapid assembly of complex molecules from simpler precursors. These advances have made it possible to produce large quantities of this compound for both research and commercial purposes.
The future prospects for N-Allyl-3-(trifluoromethyl)benzenecarboxamide are promising, with ongoing research aimed at uncovering new applications and improving existing ones. As our understanding of molecular interactions continues to grow, so too will the number of innovative uses for this versatile compound. Whether it is through further derivatization or application in new therapeutic areas, N-Allyl-3-(trifluoromethyl)benzenecarboxamide is poised to remain a cornerstone of pharmaceutical research.
303144-91-4 (N-Allyl-3-(trifluoromethyl)benzenecarboxamide) Related Products
- 1533-01-3(Benzamide, 3-(trifluoromethyl)-N-[3-(trifluoromethyl)benzoyl]-)
- 916770-25-7(Benzamide, 4-methyl-N-[[3-(trifluoromethyl)phenyl]methyl]-)
- 10366-85-5(N,n-diethyl-3-(trifluoromethyl)benzamide)
- 348136-45-8(N-formyl-3-(trifluoromethyl)benzamide)
- 917092-25-2(BENZAMIDE, N-METHYL-N-2-PROPEN-1-YL-4-(TRIFLUOROMETHYL)-)
- 660861-87-0(Benzamide, N-(phenylmethyl)-3-(trifluoromethyl)-)
- 65017-76-7(Benzamide, N-methyl-4-(trifluoromethyl)-)
- 923587-35-3(Benzamide, N-2,3-butadien-1-yl-N-methyl-3-(trifluoromethyl)-)
- 205117-28-8(BENZAMIDE, N-(2-AMINOETHYL)-3,5-BIS(TRIFLUOROMETHYL)-)
- 41882-19-3(N-Methyl-3-(trifluoromethyl)benzamide)